Cas no 397288-77-6 ((2E)-2-(1,3-benzothiazol-2-yl)-3-5-(2,6-dimethylmorpholin-4-yl)furan-2-ylprop-2-enenitrile)

• Product Name: (2E)-2-(1,3-benzothiazol-2-yl)-3-5-(2,6-dimethylmorpholin-4-yl)furan-2-ylprop-2-enenitrile
• CAS No: 397288-77-6
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 6215926
• PubChem ID: 6162539
• Update Time: 2025-10-22

(2E)-2-(1,3-benzothiazol-2-yl)-3-5-(2,6-dimethylmorpholin-4-yl)furan-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(1,3-benzothiazol-2-yl)-3-5-(2,6-dimethylmorpholin-4-yl)furan-2-ylprop-2-enenitrile
• AKOS024600458
• 397288-77-6
• (E)-2-(1,3-benzothiazol-2-yl)-3-[5-(2,6-dimethylmorpholin-4-yl)furan-2-yl]prop-2-enenitrile
• (2E)-2-(1,3-benzothiazol-2-yl)-3-[5-(2,6-dimethylmorpholin-4-yl)furan-2-yl]prop-2-enenitrile
• (E)-2-(benzo[d]thiazol-2-yl)-3-(5-(2,6-dimethylmorpholino)furan-2-yl)acrylonitrile
• F0816-0260

• Inchi： 1S/C20H19N3O2S/c1-13-11-23(12-14(2)24-13)19-8-7-16(25-19)9-15(10-21)20-22-17-5-3-4-6-18(17)26-20/h3-9,13-14H,11-12H2,1-2H3/b15-9+
• InChI Key： DESDMKXVWINOHT-OQLLNIDSSA-N
• SMILES： S1C2C=CC=CC=2N=C1/C(/C#N)=C/C1=CC=C(N2CC(C)OC(C)C2)O1

Computed Properties

• Exact Mass: 365.11979803g/mol
• Monoisotopic Mass: 365.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on (2E)-2-(1,3-benzothiazol-2-yl)-3-5-(2,6-dimethylmorpholin-4-yl)furan-2-ylprop-2-enenitrile

Comprehensive Overview of (2E)-2-(1,3-benzothiazol-2-yl)-3-5-(2,6-dimethylmorpholin-4-yl)furan-2-ylprop-2-enenitrile (CAS No. 397288-77-6)

(2E)-2-(1,3-benzothiazol-2-yl)-3-5-(2,6-dimethylmorpholin-4-yl)furan-2-ylprop-2-enenitrile (CAS No. 397288-77-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The presence of a furan ring and a morpholine moiety further enhances its versatility, making it a subject of interest for drug discovery and material science.

The molecular structure of (2E)-2-(1,3-benzothiazol-2-yl)-3-5-(2,6-dimethylmorpholin-4-yl)furan-2-ylprop-2-enenitrile includes a benzothiazole core, which is often associated with antimicrobial, anti-inflammatory, and anticancer properties. The 2,6-dimethylmorpholine group adds to its pharmacological profile, potentially improving bioavailability and metabolic stability. Researchers are particularly interested in its E-configuration (as indicated by the (2E) prefix), which can influence its binding affinity to biological targets.

One of the most searched questions related to this compound is: "What are the potential applications of (2E)-2-(1,3-benzothiazol-2-yl)-3-5-(2,6-dimethylmorpholin-4-yl)furan-2-ylprop-2-enenitrile in drug development?" Preliminary studies suggest that this compound could serve as a scaffold for designing novel kinase inhibitors, which are crucial in treating cancers and autoimmune diseases. Its nitrile functional group also makes it a candidate for click chemistry applications, a hot topic in modern synthetic chemistry.

In the agrochemical sector, (2E)-2-(1,3-benzothiazol-2-yl)-3-5-(2,6-dimethylmorpholin-4-yl)furan-2-ylprop-2-enenitrile is being explored for its potential as a pesticide intermediate. The benzothiazole moiety is known to exhibit insecticidal and fungicidal activities, while the furan ring could contribute to its systemic movement within plants. This dual functionality aligns with the growing demand for eco-friendly crop protection agents, a trending topic in sustainable agriculture.

From a synthetic chemistry perspective, the compound's stereochemistry and functional group compatibility make it an attractive building block for heterocyclic chemistry. Researchers often search for "efficient synthesis routes for (2E)-2-(1,3-benzothiazol-2-yl)-3-5-(2,6-dimethylmorpholin-4-yl)furan-2-ylprop-2-enenitrile", highlighting the need for optimized protocols that balance yield, purity, and scalability. Recent advancements in catalytic asymmetric synthesis could provide solutions to these challenges.

The physicochemical properties of (2E)-2-(1,3-benzothiazol-2-yl)-3-5-(2,6-dimethylmorpholin-4-yl)furan-2-ylprop-2-enenitrile, such as its solubility, melting point, and stability, are critical for its practical applications. While specific data may vary depending on the synthesis method, the compound generally exhibits moderate polarity due to its nitrile and heterocyclic components. These characteristics influence its formulation strategies in both pharmaceutical and agrochemical contexts.

Market trends indicate increasing interest in benzothiazole-based compounds, with (2E)-2-(1,3-benzothiazol-2-yl)-3-5-(2,6-dimethylmorpholin-4-yl)furan-2-ylprop-2-enenitrile being no exception. The global push for novel therapeutic agents and green chemistry solutions has created opportunities for specialized intermediates like this one. Companies specializing in custom synthesis and contract research are actively adding such compounds to their portfolios to meet researcher demands.

In conclusion, (2E)-2-(1,3-benzothiazol-2-yl)-3-5-(2,6-dimethylmorpholin-4-yl)furan-2-ylprop-2-enenitrile (CAS No. 397288-77-6) represents a promising chemical entity with multifaceted applications. Its unique combination of benzothiazole, furan, and morpholine structural elements positions it as a valuable tool for medicinal chemistry and crop protection research. As scientific understanding of this compound grows, so too will its potential to address current challenges in health and agriculture.